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Compound of Interest

Compound Name: Acid Black 2

Cat. No.: B15557153

An In-depth Technical Guide to Acid Black 2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physicochemical properties of Acid Black 2 (also known as Nigrosin WS). The
information is presented to support research, development, and application of this compound in
various scientific fields.

Core Molecular and Chemical Data

Acid Black 2 is a synthetic anionic disazo dye.[1] Its chemical identity is well-established, with
a specific molecular formula and systematic name.

e Chemical Formula: C22H14N6Na209S2[2]

o |[UPAC Name: disodium;4-amino-5-hydroxy-3-[(4-nitrophenyl)diazenyl]-6-
phenyldiazenylnaphthalene-2,7-disulfonate[2]

« CAS Number: 8005-03-6[3]

The molecular structure of Acid Black 2 is characterized by a central naphthalene disulfonate
core substituted with an amino group, a hydroxyl group, a phenylazo group, and a (4-
nitrophenyl)azo group. The presence of two sulfonate groups renders the molecule water-
soluble.[4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15557153?utm_src=pdf-interest
https://www.benchchem.com/product/b15557153?utm_src=pdf-body
https://www.benchchem.com/product/b15557153?utm_src=pdf-body
https://amarischemicalsolutions.com/product/acid-black-2-powder/
https://www.alfa-chemistry.com/product/acid-black-cas-8005-03-6-236795.html
https://www.alfa-chemistry.com/product/acid-black-cas-8005-03-6-236795.html
https://www.pschemicals.com/?p=product&CAS_nr=8005-03-6&id=113757
https://www.benchchem.com/product/b15557153?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/acid-black-2-dic15789.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key quantitative physicochemical properties of Acid Black 2 is presented in
the table below for easy reference and comparison.

Property Value Reference(s)

Molecular Weight 616.491 g/mol [2]

Dark brown to black
Appearance ] [2][4]
powder/granular solid

Decomposes before melting

Melting Point [1]
(~300°C)

Solubility Water: 50 g/L (20°C) [1]

Ethanol: 3 mg/mL [2]

2-Methoxyethanol: 50 mg/mL [2]

Maximum Absorption (Amax) 570-620 nm (varies with pH) [1][5]

pH 5-7 (1% solution) [1]

Synthesis and Experimental Protocols

Synthesis

The primary manufacturing method for Acid Black 2 involves the sulfonation of alcohol-soluble
Nigrosin (C.l. Solvent Black 5, C.I. 50415).[6] This process is followed by the conversion of the
sulfonated product into its sodium salt. The synthesis typically starts from naphthalene
derivatives, which undergo a series of reactions including sulfonation, diazotization, and
coupling under acidic conditions.[4]

Experimental Protocol: Negative Staining of Bacteria

Acid Black 2, as Nigrosin, is commonly used for negative staining of bacteria to visualize their
morphology and size without heat fixation.[7]
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Materials:

e Clean, grease-free glass slide

» Bacteriological loop

 Nigrosin stain solution (10%)

e Bacterial culture

e Bunsen burner (for aseptic technique)

e Microscope

Procedure:

Place a small drop of Nigrosin stain on one end of a clean glass slide.[7]

¢ Using aseptic technique, transfer a loopful of the bacterial culture to the drop of stain and
gently mix.[7]

o Take a second clean slide and hold it at a 45-degree angle to the first slide, allowing the
edge to touch the drop of stain and bacteria.

e Once the drop has spread along the edge of the second slide, push the spreader slide to the
opposite end of the first slide, creating a thin smear.

o Allow the smear to air dry completely. Do not heat fix.

o Observe the slide under a microscope, starting with low power and progressing to oil
immersion. The bacterial cells will appear as clear, unstained bodies against a dark
background.[7]

Molecular Structure Visualization

The following diagram illustrates the molecular structure of Acid Black 2.

Caption: Molecular structure of Acid Black 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15557153?utm_src=pdf-custom-synthesis
https://amarischemicalsolutions.com/product/acid-black-2-powder/
https://www.alfa-chemistry.com/product/acid-black-cas-8005-03-6-236795.html
https://www.pschemicals.com/?p=product&CAS_nr=8005-03-6&id=113757
https://www.guidechem.com/encyclopedia/acid-black-2-dic15789.html
https://www.chembk.com/en/chem/Acid%20black%202
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9761571.htm
https://www.microxpress.in/uploads/product/nigrosin-10_technicaldetails_71420241209.075723.pdf
https://www.benchchem.com/product/b15557153#acid-black-2-molecular-structure-and-formula
https://www.benchchem.com/product/b15557153#acid-black-2-molecular-structure-and-formula
https://www.benchchem.com/product/b15557153#acid-black-2-molecular-structure-and-formula
https://www.benchchem.com/product/b15557153#acid-black-2-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557153?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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